Cas no 1131587-23-9 (Methyl 5-iodo-2-morpholinobenzoate)
1131587-23-9 structure
Product Name:Methyl 5-iodo-2-morpholinobenzoate
CAS No:1131587-23-9
MF:C12H14INO3
MW:347.14893579483
CID:1030700
PubChem ID:44828953
Update Time:2025-04-20
Methyl 5-iodo-2-morpholinobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 5-iodo-2-morpholinobenzoate
- methyl 5-iodo-2-morpholin-4-ylbenzoate
- DTXSID10661040
- 1131587-23-9
- AKOS015852308
- A802742
- Methyl 5-iodo-2-(morpholin-4-yl)benzoate
- DB-060281
- Methyl5-iodo-2-morpholinobenzoate
-
- Inchi： 1S/C12H14INO3/c1-16-12(15)10-8-9(13)2-3-11(10)14-4-6-17-7-5-14/h2-3,8H,4-7H2,1H3
- InChI Key： FPRUJPRXFDGUFZ-UHFFFAOYSA-N
- SMILES： IC1C=CC(=C(C(=O)OC)C=1)N1CCOCC1
Computed Properties
- Exact Mass: 347.00184g/mol
- Monoisotopic Mass: 347.00184g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 38.8Ų
Methyl 5-iodo-2-morpholinobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM159235-1g |
methyl 5-iodo-2-morpholinobenzoate |
1131587-23-9 | 95% | 1g |
$408 | 2021-08-05 | |
| Alichem | A019093063-1g |
Methyl 5-iodo-2-morpholinobenzoate |
1131587-23-9 | 95% | 1g |
$400.00 | 2023-09-04 | |
| Chemenu | CM159235-1g |
methyl 5-iodo-2-morpholinobenzoate |
1131587-23-9 | 95% | 1g |
$377 | 2023-02-19 | |
| Ambeed | A680943-1g |
Methyl 5-iodo-2-morpholinobenzoate |
1131587-23-9 | 95+% | 1g |
$356.0 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1757570-1g |
Methyl 5-iodo-2-morpholinobenzoate |
1131587-23-9 | 98% | 1g |
￥3239.00 | 2024-08-09 |
Methyl 5-iodo-2-morpholinobenzoate Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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